Cas no 2120246-54-8 (ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate)

• Product Name: ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate
• CAS No: 2120246-54-8
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 5617100
• PubChem ID: 165523827
• Update Time: 2025-09-23

ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminomethyl)-3-(trifluoromethyl)-, ethyl ester
• ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H12F3NO2/c1-2-17-10(16)7-3-4-8(6-15)9(5-7)11(12,13)14/h3-5H,2,6,15H2,1H3
• InChI Key： MIRYXHCNZQTQFS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(CN)C(C(F)(F)F)=C1

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 296.8±40.0 °C(Predicted)
• pka: 7.90±0.10(Predicted)

Additional information on ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 4-(Aminomethyl)-3-(Trifluoromethyl)Benzoate (CAS No. 2120246-54-8)

Ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate (CAS No. 2120246-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring both an aminomethyl and a trifluoromethyl group, exhibits unique chemical properties that make it valuable for synthetic applications. Its molecular structure combines a benzoate core with functional groups that enhance reactivity and selectivity, positioning it as a versatile intermediate in modern organic synthesis.

The compound’s trifluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after due to their ability to improve metabolic stability and bioavailability in drug design. Researchers are actively exploring ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate for its potential in developing novel therapeutics, including kinase inhibitors and anti-inflammatory agents. Its CAS number 2120246-54-8 serves as a critical identifier for regulatory and sourcing purposes, ensuring precise communication across scientific and industrial sectors.

In the context of sustainability and green chemistry, ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate aligns with the growing demand for eco-friendly synthetic routes. Recent advancements in catalytic methods have enabled more efficient production of such fluorinated intermediates, reducing waste and energy consumption. This resonates with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s role in peptide modification and bioconjugation. The aminomethyl moiety allows for selective coupling with carboxylic acids or other electrophiles, making it a useful tool for labeling biomolecules. This application is particularly relevant in proteomics and diagnostics, where precision and reliability are paramount. Searches for “fluorinated benzoate derivatives in bioconjugation” have surged, reflecting the compound’s expanding utility.

From a commercial perspective, CAS No. 2120246-54-8 is often listed in catalogs of fine chemicals and building blocks for drug discovery. Suppliers emphasize its high purity and compatibility with diverse reaction conditions, catering to the needs of medicinal chemists and material scientists alike. The compound’s structural features also make it a candidate for exploring structure-activity relationships (SAR) in lead optimization campaigns.

In summary, ethyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate represents a convergence of innovation and practicality in organic chemistry. Its applications span drug development, agrochemicals, and bioconjugation, driven by the unique interplay of its functional groups. As research into fluorinated compounds continues to grow, this compound is poised to remain a focal point for scientific advancement and industrial application.